Cas no 2229426-33-7 (1-(1-methyl-1H-indol-4-yl)ethane-1,2-diol)

• Product Name: 1-(1-methyl-1H-indol-4-yl)ethane-1,2-diol
• CAS No: 2229426-33-7
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 5808668
• PubChem ID: 165674790
• Update Time: 2025-10-25

1-(1-methyl-1H-indol-4-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-indol-4-yl)ethane-1,2-diol
• 2229426-33-7
• EN300-1792070

• Inchi： 1S/C11H13NO2/c1-12-6-5-8-9(11(14)7-13)3-2-4-10(8)12/h2-6,11,13-14H,7H2,1H3
• InChI Key： PTQXMDDMGDCRBU-UHFFFAOYSA-N
• SMILES： OC(CO)C1=CC=CC2=C1C=CN2C

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 45.4Ų

Additional information on 1-(1-methyl-1H-indol-4-yl)ethane-1,2-diol

Comprehensive Overview of 1-(1-methyl-1H-indol-4-yl)ethane-1,2-diol (CAS No. 2229426-33-7)

1-(1-methyl-1H-indol-4-yl)ethane-1,2-diol, with the CAS number 2229426-33-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the indole derivative family, known for their diverse biological activities and applications in drug discovery. The presence of both hydroxyl and methyl groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential role as a building block for neurologically active compounds and anti-inflammatory agents, aligning with current trends in precision medicine and targeted therapies.

The molecular structure of 1-(1-methyl-1H-indol-4-yl)ethane-1,2-diol features an indole core, which is a privileged scaffold in medicinal chemistry. Indole derivatives are frequently explored for their interactions with serotonin receptors, making them relevant to studies on mood disorders and neurodegenerative diseases. With the growing focus on mental health and cognitive wellness, this compound's potential applications in central nervous system (CNS) drug development have become a hot topic. Its CAS number 2229426-33-7 is often searched in academic databases and patent filings, reflecting its importance in ongoing research.

From a synthetic chemistry perspective, 1-(1-methyl-1H-indol-4-yl)ethane-1,2-diol offers unique reactivity due to its diol functionality. This allows for selective modifications, such as protection-deprotection strategies or coupling reactions, which are critical in multi-step syntheses. The compound's stability under various conditions also makes it suitable for high-throughput screening and combinatorial chemistry approaches. These attributes are particularly valuable in the pharmaceutical industry, where efficiency and scalability are paramount.

Recent advancements in green chemistry have further highlighted the relevance of 1-(1-methyl-1H-indol-4-yl)ethane-1,2-diol. Researchers are investigating eco-friendly synthetic routes to produce this compound, minimizing waste and energy consumption. This aligns with the broader scientific community's push toward sustainable practices. Additionally, its potential as a precursor for biodegradable materials has sparked interest in materials science, showcasing its cross-disciplinary applications.

In analytical chemistry, CAS number 2229426-33-7 is frequently referenced in method development for chromatographic separation and mass spectrometry studies. The compound's distinct UV absorption and fragmentation patterns make it a useful standard for calibrating instruments. This is particularly relevant given the increasing demand for high-precision analytical techniques in quality control and regulatory compliance.

The growing popularity of computational chemistry and AI-driven drug design has also brought attention to 1-(1-methyl-1H-indol-4-yl)ethane-1,2-diol. Molecular docking studies and quantum mechanical calculations are being employed to predict its interactions with biological targets. These in silico approaches are accelerating the discovery of novel therapeutics, reducing the time and cost associated with traditional trial-and-error methods.

In summary, 1-(1-methyl-1H-indol-4-yl)ethane-1,2-diol (CAS No. 2229426-33-7) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and analytical chemistry. Its unique structural features and reactivity profile continue to inspire innovative research across multiple disciplines. As scientific inquiry evolves, this compound is poised to play an increasingly prominent role in addressing some of the most pressing challenges in health and sustainability.